Cas no 2309461-87-6 (2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl-)

• Product Name: 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl-
• CAS No: 2309461-87-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 6437909
• Update Time: 2025-10-28

2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl-

• Inchi： 1S/C8H14O2/c1-7-2-3-8(4-7,5-9)10-6-7/h9H,2-6H2,1H3
• InChI Key： AWDLPBJRPSEALQ-UHFFFAOYSA-N
• SMILES： C12(CO)CC(C)(CC1)CO2

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 210.4±8.0 °C(Predicted)
• pka: 15.14±0.10(Predicted)

Additional information on 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl-

Exploring the Versatility of 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- (CAS No. 2309461-87-6)

In the realm of organic chemistry, 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- (CAS No. 2309461-87-6) stands out as a fascinating compound with a unique bicyclic structure. This molecule, characterized by its oxabicyclo framework and methyl-substituted methanol group, has garnered significant attention in both academic research and industrial applications. Its structural complexity and functional versatility make it a valuable building block in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials.

The bicyclic structure of 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- is central to its chemical behavior. The presence of an oxygen atom within the bicyclic ring system introduces unique electronic properties, influencing its reactivity and interaction with other molecules. Researchers have explored its potential as a chiral auxiliary in asymmetric synthesis, where its rigid framework can induce stereoselectivity in reactions. This attribute is particularly valuable in the pharmaceutical industry, where enantiopure compounds are often required for drug development.

One of the most intriguing aspects of 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- is its role in the synthesis of bioactive molecules. Recent studies have highlighted its utility in constructing complex natural product analogs and drug candidates. For instance, its oxabicyclo core has been incorporated into scaffolds targeting neurological disorders and inflammatory conditions. The compound's ability to serve as a versatile intermediate has made it a subject of interest in medicinal chemistry, where researchers are constantly seeking novel templates for drug design.

Beyond pharmaceuticals, 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- has found applications in the agrochemical sector. Its structural features make it a promising candidate for the development of new pesticides and herbicides. The methyl-methanol group can be modified to enhance bioavailability or target specificity, addressing the growing demand for environmentally friendly agrochemicals. This aligns with current trends in sustainable agriculture, where the focus is on reducing the ecological footprint of chemical inputs.

The synthesis of 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- often involves multi-step processes, including cyclization and functional group transformations. Advances in catalytic methods have streamlined its production, enabling higher yields and improved purity. Researchers are also exploring greener synthetic routes, such as biocatalysis and flow chemistry, to minimize waste and energy consumption. These innovations are particularly relevant in the context of green chemistry, a field that emphasizes sustainable practices in chemical manufacturing.

In the materials science domain, 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- has been investigated for its potential in polymer chemistry. Its rigid bicyclic structure can impart desirable mechanical and thermal properties to polymers, making them suitable for high-performance applications. For example, polymers derived from this compound may exhibit enhanced stability or resistance to degradation, qualities that are highly sought after in aerospace and automotive industries.

The market for 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- is expected to grow, driven by its expanding applications and the increasing demand for specialized chemicals. Suppliers and manufacturers are focusing on scaling up production while maintaining high standards of purity and consistency. This is particularly important for industries like pharmaceuticals, where regulatory compliance is critical. The compound's CAS No. 2309461-87-6 serves as a unique identifier, ensuring accurate tracking and documentation in global supply chains.

For researchers and industry professionals, understanding the properties and applications of 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- is essential. Its bicyclic framework and functional group versatility offer numerous opportunities for innovation. Whether in drug discovery, agrochemical development, or advanced materials, this compound continues to demonstrate its value as a key player in modern chemistry.

In conclusion, 2-Oxabicyclo[2.2.1]heptane-1-methanol, 4-methyl- (CAS No. 2309461-87-6) represents a compelling example of how structural complexity can translate into functional diversity. Its applications span multiple industries, reflecting the interdisciplinary nature of contemporary chemical research. As scientific advancements continue to uncover new possibilities, this compound is poised to remain at the forefront of innovation, addressing some of the most pressing challenges in chemistry and beyond.